8-fluoro-N,N-dimethyl-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-sulfonamide

• IUPAC Name: 13-fluoro-N,N-dimethyl-2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-sulfonamide
• InChI: InChI=1S/C13H15FN4O3S/c1-16(2)22(20,21)17-6-5-11-10(8-17)13(19)18-7-9(14)3-4-12(18)15-11/h3-4,7H,5-6,8H2,1-2H3
• InChI Key: JAAKRGXJOXTNCP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC2=C(C1)C(=O)N3C=C(C=CC3=N2)F
• Molecular Formula: C13H15FN4O3S
• Molecular Weight: 326.35 g/mol

Description

8-fluoro-N,N-dimethyl-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-sulfonamide is a useful research compound. Its molecular formula is C13H15FN4O3S and its molecular weight is 326.35. The purity is usually 95%.
BenchChem offers high-quality 8-fluoro-N,N-dimethyl-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-fluoro-N,N-dimethyl-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescence and Imaging Agents

8-Fluoro-N,N-dimethyl-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-sulfonamide derivatives have been explored as potential fluorescence and imaging agents. For instance, Boiadjiev et al. (2006) synthesized highly fluorescent analogs from non-fluorescent fluorophenyldipyrrinones, which showed potential as cholephilic fluorescence and 19F MRI imaging agents, particularly for probing liver and biliary metabolism (Boiadjiev et al., 2006).

Hybrid Compounds in Pharmacology

Sulfonamide-based hybrid compounds, including those with pyrimidine structures, have shown a wide range of pharmacological activities. Ghomashi et al. (2022) highlighted the significance of these hybrids in various therapeutic areas, including antibacterial, anti-cancer, and anti-neuropathic pain treatments (Ghomashi et al., 2022).

Antifungal and Antitumor Activities

El-Gaby et al. (2002) synthesized sulfonamides containing pyrroles and pyrrolo[2,3-d]pyrimidines, revealing notable antifungal activities. Similarly, Ismail et al. (2006) synthesized pyrrolo[2,3-d]pyrimidines bearing sulfonamide moieties, which exhibited promising antitumor activities (El-Gaby et al., 2002); (Ismail et al., 2006).

Antibacterial Agents

Research by Azab et al. (2013) demonstrated the synthesis of new heterocyclic compounds containing a sulfonamido moiety, exhibiting high antibacterial activities (Azab et al., 2013).

Molecular Docking and Anticancer Properties

Debbabi et al. (2017) conducted molecular docking studies on novel sulfonamides with pyridine, showing efficient anticancer and antimicrobial properties. These studies are crucial in understanding the interaction of such compounds with biological targets (Debbabi et al., 2017).